Cas no 73513-39-0 (Benzene, tris(1,1-dimethylethyl)-)

• Product Name: Benzene, tris(1,1-dimethylethyl)-
• CAS No: 73513-39-0
• MF: C₁₈H₃₀
• MW: 246.430805683136
• CID: 542354
• PubChem ID: 18400378
• Update Time: 2025-04-19

Benzene, tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, tris(1,1-dimethylethyl)-
• 1,2,3-tritert-butylbenzene
• tri-t-butylbenzene
• DTXSID90593395
• 73513-39-0
• tri-tert-butylbenzene
• 1,2,3-tri-tert-butylbenzene

• Inchi： 1S/C18H30/c1-16(2,3)13-11-10-12-14(17(4,5)6)15(13)18(7,8)9/h10-12H,1-9H3
• InChI Key： MJTFENDZXOFBLA-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C(=CC=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 246.234750957g/mol
• Monoisotopic Mass: 246.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų